Cas no 2096332-26-0 (1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 2096332-26-0
• MF: C₁₃H₂₃BN₂O₂
• MW: 250.144923448563
• MDL: MFCD21333036
• CID: 4637889
• PubChem ID: 74889313
• Update Time: 2025-06-08

1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1H-pyrazole-5-boronic acid, pinacol ester
• 1-Butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• AT16648
• 1-BUTYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
• 2096332-26-0
• 1-Butyl-1H-pyrazole-5-boronicacid,pinacolester
• MFCD21333036
• BS-34083
• 1-Butyl-1H-pyrazole-5-boronic acid pinacol ester
• CS-0176703
• 1-BUTYL-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
• EN300-212776

• MDL： MFCD21333036
• Inchi： 1S/C13H23BN2O2/c1-6-7-10-16-11(8-9-15-16)14-17-12(2,3)13(4,5)18-14/h8-9H,6-7,10H2,1-5H3
• InChI Key： PCSBMYSFIFPKOB-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=NN2CCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 250.1852581g/mol
• Monoisotopic Mass: 250.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3

Additional information on 1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 2096332-26-0)

1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2096332-26-0, is a derivative of pyrazole and features a boronic ester moiety, making it particularly valuable in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of a butyl group at the 1-position and a tetramethylborate group at the 5-position enhances its reactivity and stability, making it an attractive candidate for synthetic chemistry.

The compound's structure consists of a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. This core is functionalized with a tetramethyl-1,3,2-dioxaborolan-2-yl group, which serves as an effective boronic ester ligand. Boronic esters are widely used in organic synthesis due to their ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to the construction of complex molecular architectures. The butyl group at the 1-position of the pyrazole ring provides additional steric and electronic modulation, influencing the compound's overall reactivity and selectivity.

In recent years, there has been growing interest in pyrazole derivatives for their pharmaceutical applications. Pyrazole scaffolds are found in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The compound 1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents a promising building block for the synthesis of novel therapeutic agents. Its boronic ester functionality allows for facile introduction of diverse substituents through cross-coupling reactions, enabling the exploration of new chemical space for drug discovery.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop novel heterocyclic compounds with potential biological activity. For instance, recent studies have demonstrated that pyrazole derivatives can modulate enzyme activity and interact with biological targets in ways that may lead to therapeutic benefits. The tetramethylborate group enhances the stability of the boronic ester under various reaction conditions, ensuring high yields and selectivity in synthetic transformations.

The synthesis of 1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the boronic ester functionality is achieved through lithiation followed by reaction with tetramethyl orthoformate or another suitable boronating agent. The butyl group can be introduced via Grignard or other organometallic reactions. The overall synthetic route highlights the compound's versatility and ease of functionalization.

Recent advancements in catalytic systems have further improved the utility of this compound. For example, palladium-catalyzed cross-coupling reactions can now be performed under milder conditions with higher efficiency than previously reported. This has opened up new possibilities for incorporating complex substituents into pyrazole derivatives while maintaining good regioselectivity and yield. Such improvements are crucial for accelerating drug discovery pipelines and developing next-generation therapeutics.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex molecules. Pyrazole derivatives are known for their ability to exhibit a wide range of biological activities when properly functionalized. By using 1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole as a starting material, researchers can rapidly explore different structural motifs and optimize properties such as solubility, bioavailability, and target engagement.

In conclusion, 1-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 2096332-26-0) is a versatile and valuable compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structure combining a pyrazole core with a boronic ester functionality makes it an excellent candidate for cross-coupling reactions and drug development efforts aimed at discovering novel therapeutic agents.